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Comparison of PTP1B Inhibitory Activity

The table below summarizes the IC₅₀ values and key details for Albafuran A and other inhibitory

compounds isolated from various plants.

Compound Name Source Plant
IC₅₀ Value
(μM)

Plant
Family

Year
Reported

Albafuran A Morus bombycis 2.7 μM [1] Moraceae 2009 [1]

Dihydroflavonol 1 Artocarpus
elasticus

0.17 μM [2] Moraceae 2024 [2]

Flavone 6 Artocarpus
elasticus

0.79 μM [2] Moraceae 2024 [2]

Apigenin-7-O-β-d-
glucopyranoside (13)

Artocarpus
elasticus

0.22 μM [2] Moraceae 2024 [2]

Morusalfuran C Morus alba 7.26 μM [3] Moraceae 2020 [3]

Morusalfuran B Morus alba 8.92 μM [3] Moraceae 2020 [3]
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Compound Name Source Plant
IC₅₀ Value
(μM)

Plant
Family

Year
Reported

RR601 (Azo-dimer) Synthetic 2.1 μM [4] N/A 2017 [4]

As shown, while Albafuran A is a potent inhibitor, more recently discovered compounds, particularly from

Artocarpus elasticus, show over 10-fold greater potency [2]. The farnesylated 2-arylbenzofurans from

Morus alba (e.g., Morusalfuran C) are less potent than Albafuran A [3].

Experimental Protocol for PTP1B Inhibition Assay

The IC₅₀ values in the table were predominantly determined using a colorimetric enzyme activity assay.

Below is a generalized workflow of the standard experimental protocol.
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Start PTP1B Assay

Reaction Mixture
• PTP1B Enzyme
• Buffer (pH 6.0)
• Test Compound

Pre-incubation
10 min at 37°C

Add Substrate
(p-Nitrophenyl Phosphate)

Enzymatic Reaction
37°C

Measure Product
(Absorbance at 405 nm)

Calculate %
Inhibition and IC₅₀

End

Click to download full resolution via product page

Key Protocol Details [1] [2] [3]:

Enzyme: Recombinant human PTP1B.
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Buffer: Typically 50 mM citrate (pH 6.0), containing 1 mM EDTA, 0.1 M NaCl, and 1 mM Dithiothreitol

(DTT).
Substrate: p-Nitrophenyl phosphate (p-NPP), which is dephosphorylated by PTP1B to the yellow-

colored product p-nitrophenol.
Measurement: The reaction is stopped by adding a strong base, and the intensity of the yellow color,

measured by absorbance at 405-410 nm, is proportional to the enzyme activity.
IC₅₀ Calculation: The concentration of a compound that reduces enzyme activity by 50% is

calculated from a plot of inhibitor concentration versus the percentage of enzyme activity.

The Role of PTP1B in Insulin Signaling

Understanding the biological context is crucial for appreciating the therapeutic value of these inhibitors.

PTP1B is a key negative regulator of the insulin signaling pathway [5]. The following diagram illustrates its

role and the point of inhibition for compounds like Albafuran A.
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As the diagram shows, PTP1B dephosphorylates and deactivates both the Insulin Receptor and Insulin

Receptor Substrate, thereby interrupting the signal for glucose uptake [5]. Inhibitors like Albafuran A block

PTP1B's activity, helping to restore insulin sensitivity.

Key Insights for Your Research

Potency Context: Albafuran A is a confirmed PTP1B inhibitor, but its potency has been surpassed
by newer, sub-micromolar compounds, which may be more relevant for drug development [2].

Kinetics and Binding: Advanced studies for some compounds, including kinetic analyses and
molecular docking simulations, show that many of these natural products, including Albafuran A, act

as mixed-type inhibitors, meaning they can bind to both the enzyme's active site and an allosteric
site [1] [3].

Therapeutic Potential: PTP1B is a validated target for type 2 diabetes and obesity, and its
inhibition is also being explored in certain cancers, such as hepatocellular carcinoma [6] [7].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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